Cas no 86688-93-9 (1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-)

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- structure
86688-93-9 structure
Product Name:1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
CAS No:86688-93-9
MF:C11H9NO3S
MW:235.259061574936
MDL:MFCD00274623
CID:660892
PubChem ID:24867475
Update Time:2025-10-28

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-
    • 1-(benzenesulfonyl)pyrrole-2-carbaldehyde
    • 1-(phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
    • 1-(phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde
    • 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde
    • 1-(phenylsulfonyl)-2-pyrrolecarboxyaldehyde
    • 1-(phenylsulfonyl)pyrrole-2-carbaldehyde
    • 1-phenylsulfonylpyrrole-2-carboxaldehyde
    • 1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde #
    • AKOS015898198
    • CS-0145119
    • 1-benzenesulfonyl-1H-pyrrole-2-carbaldehyde
    • MFCD00274623
    • BP-12532
    • AQ-776/42801269
    • DTXSID60339368
    • 1H-Pyrrole-2-carboxadehyde, 1-phenylsulfonyl-
    • 86688-93-9
    • SB62153
    • 1-(Phenylsulfonyl)-2-pyrrolecarboxaldehyde, 97%
    • SCHEMBL1616366
    • MDL： MFCD00274623
    • Inchi： 1S/C11H9NO3S/c13-9-10-5-4-8-12(10)16(14,15)11-6-2-1-3-7-11/h1-9H
    • InChI Key： XZMIDORMXBMWTQ-UHFFFAOYSA-N
    • SMILES： S(C1C=CC=CC=1)(N1C=CC=C1C=O)(=O)=O

Computed Properties

  • Exact Mass: 235.03000
  • Monoisotopic Mass: 235.03031432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 64.5Ų

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 81-82 °C (lit.)
  • PSA: 64.52000
  • LogP: 2.61840
  • Solubility: Not determined

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26; S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB238255-1 g
1-(Phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde; .
 86688-93-9
1 g
 €206.40 2023-07-20
Chemenu
CM526807-1g
1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
 86688-93-9 97%
1g
 $*** 2023-03-30
eNovation Chemicals LLC
D122032-1g
1-(PHENYLSULFONYL)-1H-PYRROLE-2-CARBALDEHYDE
 86688-93-9 95%
1g
 $450 2024-08-03
eNovation Chemicals LLC
D122032-5g
1-(PHENYLSULFONYL)-1H-PYRROLE-2-CARBALDEHYDE
 86688-93-9 95%
5g
 $680 2024-08-03
eNovation Chemicals LLC
D122032-10g
1-(PHENYLSULFONYL)-1H-PYRROLE-2-CARBALDEHYDE
 86688-93-9 95%
10g
 $870 2024-08-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1215759-1g
1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
 86688-93-9 97%
1g
 ￥3240.00 2024-04-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1215759-5g
1-(Phenylsulfonyl)-1H-pyrrole-2-carbaldehyde
 86688-93-9 97%
5g
 ￥8208.00 2024-04-27
abcr
AB238255-250 mg
1-(Phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde; .
 86688-93-9
250 mg
 €132.80 2023-07-20
abcr
AB238255-500 mg
1-(Phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde; .
 86688-93-9
500 mg
 €169.60 2023-07-20
abcr
AB238255-250mg
1-(Phenylsulfonyl)-1H-pyrrole-2-carboxaldehyde; .
 86688-93-9
250mg
 €137.00 2025-02-15

1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)- Related Literature

Related Categories

86688-93-9 (1H-Pyrrole-2-carboxaldehyde, 1-(phenylsulfonyl)-) Related Products

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.